4-Amino-2,2,6,6-tetramethyl-1-piperidinyl-1-15N-oxy
Overview
Description
4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl (also known as TEMPO) is a stable organic radical . It is classified as a diamine and is a colorless oily liquid . The compound is an intermediate in the preparation of Bobbitt’s salt, an oxidant used in organic synthesis . TEMPO is commonly used as an oxidizing agent in organic synthesis .
Synthesis Analysis
The synthesis of 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate (Bobbitt’s salt), as well as 4-acetamido- (2,2,6,6-tetramethyl-piperidin-1-yl)oxyl (AcNH-TEMPO), has been described .Molecular Structure Analysis
The molecular structure of 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl can be found in various scientific publications .Chemical Reactions Analysis
4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl is involved in various chemical reactions. For instance, Copper/TEMPO has been utilized in the catalytic oxidation of primary alcohols to aldehydes .Physical And Chemical Properties Analysis
The boiling point of 4-Amino-2,2,6,6-tetramethylpiperidine is 188.5 °C, the melting point is 17 °C, and the density is 0.8966 g/cm3 at 20 °C .Scientific Research Applications
1. Antioxidant Protection of Paper Heritage Objects The compound is used in the protection of paper heritage objects. It is used as an antioxidant component in addition to the deacidifying component for the stabilization of lignin-containing acid papers during accelerated aging . The application of the system containing deacidification and an antioxidant component may increase the effectiveness of the protection of acid groundwood paper heritage objects .
Preparation of 4-Amino-2,2,6,6-Tetramethylpiperidine
The compound is used in the preparation of 4-amino-2,2,6,6-tetramethylpiperidine by reacting 2,2,6,6-tetramethyl-piperidin-4-one with excess ammonia and hydrogen in the presence of hydrogenation catalysts at elevated temperature and elevated pressure .
Deoxidization of Graphene Oxide
The compound has been used to study the green and efficient method for chemoselective deoxidization of graphene oxide via ultraviolet irradiation .
Preparation of Metallo-Amide Bases
The compound is used to prepare metallo-amide bases and selective generation of silylketene acetals .
Synthesis of Allylated Tertiary Amines
The compound can be used as a reactant to synthesize allylated tertiary amines via allylic amination of allylic chlorides .
Synthesis of Hydroxylamines
The compound can be used as a reactant to synthesize hydroxylamines via oxidation in the presence of oxone as an oxidant .
Synthesis of Sulfenamide Compounds
The compound can be used to synthesize sulfenamide compounds by reacting with heterocyclic thiols in the presence of iodine as an oxidant .
Mechanism of Action
Target of Action
The primary target of 4-Amino-2,2,6,6-tetramethyl-1-piperidinyl-1-15N-oxy is free radicals . It is known to capture free radicals and quench singlet oxygen .
Mode of Action
This compound interacts with its targets by attaching the nitroxyl radical with the surface atoms . This interaction results in the stabilization of the free radicals, thereby preventing them from causing damage to other molecules .
Biochemical Pathways
The compound affects the oxidation pathway . It acts as an effective oxidation catalyst, capable of oxidizing primary alcohols to aldehydes and secondary alcohols to ketones .
Result of Action
The molecular and cellular effects of the compound’s action primarily involve the neutralization of free radicals . By capturing free radicals and quenching singlet oxygen, it prevents these reactive species from causing oxidative damage to cells and tissues .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Amino-2,2,6,6-tetramethyl-1-piperidinyl-1-15N-oxy. For instance, the presence of other reactive species in the environment could potentially affect its ability to capture free radicals . Furthermore, factors such as temperature and pH could influence its stability and reactivity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-Amino-2,2,6,6-tetramethyl-1-piperidinyl-1-15N-oxy involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,2,6,6-Tetramethylpiperidine", "15N-labeled hydroxylamine", "Sulfuric acid", "Sodium nitrite", "Sodium nitrate", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium sulfate", "Magnesium sulfate", "Activated carbon", "Methanol", "Diethyl ether" ], "Reaction": [ "1. Nitration of 2,2,6,6-tetramethylpiperidine with a mixture of sulfuric acid, sodium nitrite, and sodium nitrate to obtain the corresponding nitro compound.", "2. Reduction of the nitro compound with hydrochloric acid and sodium hydroxide to obtain the corresponding amine.", "3. Reaction of the amine with 15N-labeled hydroxylamine in the presence of sulfuric acid to obtain the corresponding nitroxide.", "4. Isolation of the nitroxide by extraction with ethyl acetate and drying over sodium sulfate.", "5. Reduction of the nitroxide with magnesium sulfate and activated carbon to obtain the target compound.", "6. Purification of the target compound by recrystallization from methanol and diethyl ether." ] } | |
CAS RN |
1187576-58-4 |
Product Name |
4-Amino-2,2,6,6-tetramethyl-1-piperidinyl-1-15N-oxy |
Molecular Formula |
C₉H₁₉N¹⁵NO |
Molecular Weight |
172.25 |
Origin of Product |
United States |
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